Cas no 5721-74-4 ((5E)-3-benzyl-5-[(1-methyl-1H-indol-3-yl)methylidene]-2-thioxo-1,3-thiazolidin-4-one)

(5E)-3-benzyl-5-[(1-methyl-1H-indol-3-yl)methylidene]-2-thioxo-1,3-thiazolidin-4-one structure
5721-74-4 structure
Product name:(5E)-3-benzyl-5-[(1-methyl-1H-indol-3-yl)methylidene]-2-thioxo-1,3-thiazolidin-4-one
CAS No:5721-74-4
MF:C20H16N2OS2
MW:364.48384
CID:1602921
PubChem ID:1361379

(5E)-3-benzyl-5-[(1-methyl-1H-indol-3-yl)methylidene]-2-thioxo-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

    • (5E)-3-benzyl-5-[(1-methyl-1H-indol-3-yl)methylidene]-2-thioxo-1,3-thiazolidin-4-one
    • 3-Benzyl-5-(1-methyl-1H-indol-3-ylmethylene)-2-thioxo-thiazolidin-4-one
    • (5E)-3-benzyl-5-[(1-methylindol-3-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
    • 5721-74-4
    • ZINC01204110
    • DTXSID90362109
    • AKOS000408211
    • AB00094640-01
    • Inchi: InChI=1S/C20H16N2OS2/c1-21-13-15(16-9-5-6-10-17(16)21)11-18-19(23)22(20(24)25-18)12-14-7-3-2-4-8-14/h2-11,13H,12H2,1H3/b18-11+
    • InChI Key: NANVUKJYZQSJIV-WOJGMQOQSA-N
    • SMILES: CN1C=C(C2=CC=CC=C21)C=C3C(=O)N(C(=S)S3)CC4=CC=CC=C4

Computed Properties

  • Exact Mass: 364.07058
  • Monoisotopic Mass: 364.07
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 570
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 82.6Ų
  • XLogP3: 4.6

Experimental Properties

  • Density: 1.29
  • Boiling Point: 565.1°C at 760 mmHg
  • Flash Point: 295.6°C
  • Refractive Index: 1.694
  • PSA: 25.24

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